Cas no 2138585-68-7 (2-2-(1-methoxyethyl)-1,3-thiazol-4-yl-2-methylpropanal)

• Product Name: 2-2-(1-methoxyethyl)-1,3-thiazol-4-yl-2-methylpropanal
• CAS No: 2138585-68-7
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 6432376
• PubChem ID: 165489960
• Update Time: 2025-05-26

2-2-(1-methoxyethyl)-1,3-thiazol-4-yl-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-2-(1-methoxyethyl)-1,3-thiazol-4-yl-2-methylpropanal
• 2138585-68-7
• 2-[2-(1-methoxyethyl)-1,3-thiazol-4-yl]-2-methylpropanal
• EN300-1141663

• Inchi： 1S/C10H15NO2S/c1-7(13-4)9-11-8(5-14-9)10(2,3)6-12/h5-7H,1-4H3
• InChI Key： OQMDTBQSOXNNER-UHFFFAOYSA-N
• SMILES： S1C=C(C(C=O)(C)C)N=C1C(C)OC

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.4Ų

Additional information on 2-2-(1-methoxyethyl)-1,3-thiazol-4-yl-2-methylpropanal

Professional Introduction to Compound with CAS No. 2138585-68-7 and Product Name: 2-2-(1-methoxyethyl)-1,3-thiazol-4-yl-2-methylpropanal

The compound identified by the CAS number 2138585-68-7 and the product name 2-2-(1-methoxyethyl)-1,3-thiazol-4-yl-2-methylpropanal represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and therapeutic potential. Thiazole scaffolds have been extensively studied due to their presence in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The structural features of this compound, particularly the 1-methoxyethyl substituent and the thiazol-4-yl moiety, contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of functionalized thiazole derivatives in drug discovery. The 2-methylpropanal component in the molecular structure suggests potential for aldehyde-based reactions, which are crucial for further chemical modifications and derivatization. This flexibility allows for the exploration of various pharmacophores, enhancing the compound's utility in synthetic biology and drug development pipelines. The 1-methoxyethyl group introduces a hydrophobic character while maintaining solubility, making it an attractive feature for oral bioavailability and cellular uptake.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Thiazole derivatives have been implicated in modulating neurotransmitter systems, particularly serotonin and dopamine pathways. The structural similarity to known neuroactive compounds suggests that 2-2-(1-methoxyethyl)-1,3-thiazol-4-yl-2-methylpropanal may exhibit properties relevant to conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary studies have indicated that compounds with similar thiazole cores can interact with specific receptor targets, potentially leading to novel therapeutic interventions.

The synthesis of this compound involves multi-step organic reactions that showcase modern techniques in pharmaceutical chemistry. The introduction of the thiazol-4-yl ring requires precise control over reaction conditions to ensure high yield and purity. Advanced methodologies such as transition-metal catalysis have been employed to facilitate key bond-forming steps, demonstrating the compound's alignment with cutting-edge synthetic approaches. Additionally, the presence of the 1-methoxyethyl group necessitates careful consideration of stereochemistry to optimize biological activity.

In vitro studies have begun to elucidate the pharmacological profile of 2-2-(1-methoxyethyl)-1,3-thiazol-4-yl-2-methylpropanal. Initial assays have shown promising interactions with enzymes involved in inflammation and oxidative stress pathways. These findings are particularly intriguing given the rising interest in targeting these mechanisms for chronic disease management. Furthermore, preliminary toxicity assessments indicate that the compound exhibits low cytotoxicity at therapeutic concentrations, suggesting a favorable safety profile for further development.

The integration of computational chemistry has accelerated the understanding of this compound's behavior. Molecular modeling studies have predicted binding affinities to various protein targets, providing insights into its mechanism of action. These predictions are complemented by experimental validation through techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. The synergy between computational and experimental approaches has been instrumental in refining structural modifications aimed at enhancing efficacy.

Future directions for research on 2138585-68-7 include exploring its potential as a lead compound for drug development. By leveraging structure-based drug design principles, chemists can iteratively modify its core structure to improve pharmacokinetic properties and target specificity. Additionally, investigating its role in complex biological systems will provide a deeper understanding of its therapeutic relevance. Collaborative efforts between academia and industry are essential to translate these findings into tangible clinical applications.

The broader significance of this compound lies in its contribution to the growing library of thiazole-based therapeutics. As research continues to uncover new biological functions associated with thiazole derivatives, compounds like 2-2-(1-methoxyethyl)-1,3-thiazol-4-yl-2-methylpropanal will serve as valuable starting points for innovation. Their unique structural motifs offer a rich foundation for designing molecules that address unmet medical needs across multiple therapeutic areas.